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Compound of Interest

Compound Name: Hexanonitrile, 6-fluoro-

Cat. No.: B15341839

Essential Safety and Handling Guide for
Hexanonitrile, 6-fluoro-

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Hexanonitrile, 6-fluoro-. Adherence to these guidelines is
critical to ensure personal safety and minimize environmental contamination.

Hazard Identification and Quantitative Data

Hexanonitrile, 6-fluoro- is classified as a hazardous substance. The primary hazards include
acute oral toxicity, skin irritation, serious eye irritation, and respiratory tract irritation.

Quantitative Data Summary

Specific physical property data for Hexanonitrile, 6-fluoro- (CAS: 373-31-9) is not readily
available in public databases. The data presented below is for the parent compound,
Hexanenitrile (CAS: 628-73-9). The presence of a fluorine atom is expected to alter these
properties, potentially affecting its boiling point, density, and flash point. This information should
be used as a general guideline only.
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Property

Value (for Hexanenitrile)

Molecular Formula

C6H10FN (Hexanonitrile, 6-fluoro-)

Molecular Weight 115.15 g/mol (Hexanonitrile, 6-fluoro-)[1]
Boiling Point 161-164 °C

Melting Point -80 °C

Density 0.809 g/mL at 25 °C

Flash Point 43 °C (109.4 °F) - closed cup

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling

Hexanonitrile, 6-fluoro-.

Protection Type

Specification

Eye and Face Protection

Chemical splash goggles and a face shield are

required.[1]

Hand Protection

Chemically resistant gloves (e.g., nitrile) are
required. Gloves must be inspected for integrity
before each use and disposed of immediately

after contamination.

Skin and Body Protection

A lab coat must be worn. For larger quantities or
in case of potential splashing, a chemical-

resistant apron and sleeves are recommended.

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood. If
a fume hood is not available or if there is a risk
of generating aerosols, a NIOSH-approved
respirator with appropriate cartridges for organic

vapors and particulates should be used.
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of Hexanonitrile, 6-fluoro- from receipt to temporary
storage.

3.1. Receiving and Inspection

o Upon receipt, visually inspect the container for any signs of damage or leaks.

 Verify that the container is properly labeled with the chemical name and hazard warnings.
e Transport the chemical in a secondary container to the designated storage area.

3.2. Storage

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong acids.

o Keep the container tightly closed.
e Ensure the storage area is clearly marked with the appropriate hazard signs.
3.3. Handling and Use

¢ All handling of Hexanonitrile, 6-fluoro- must be performed inside a certified chemical fume
hood.

o Before starting any work, ensure that an emergency eyewash station and safety shower are
readily accessible.

¢ Use the smallest quantity of the chemical necessary for the experiment.
e Avoid direct contact with skin, eyes, and clothing.
» Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly with soap and water after handling the chemical.
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Emergency Procedures

4.1. In Case of Exposure

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
individual is not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

4.2. In Case of a Spill

Evacuate the immediate area.

If the spill is small, and you are trained and equipped to handle it, contain the spill with an
inert absorbent material (e.g., vermiculite, sand).

Scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.
Ventilate the area and wash the spill site after the material has been removed.

For large spills, or if you are not equipped to handle the spill, evacuate the laboratory and
contact the institution's emergency response team.

Disposal Plan

Hexanonitrile, 6-fluoro- and any materials contaminated with it must be disposed of as

hazardous waste.

Waste Collection:
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o Collect all liquid waste containing Hexanonitrile, 6-fluoro- in a dedicated, labeled, and
sealed waste container.

o Collect all solid waste (e.g., contaminated gloves, paper towels, absorbent material) in a
separate, clearly labeled, and sealed container.

e Labeling:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name
"Hexanonitrile, 6-fluoro-," and the associated hazards (e.g., "Toxic," "Irritant™).

o Storage of Waste:

o Store hazardous waste containers in a designated and secure satellite accumulation area,
away from general laboratory traffic.

 Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through the institution's
environmental health and safety office or a licensed hazardous waste disposal contractor.
Do not pour down the drain.

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Hexanonitrile, 6-
fluoro-.
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Caption: Safe Handling Workflow for Hexanonitrile, 6-fluoro-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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